Cas no 1500287-53-5 (2-(2,2,2-TRIFLUOROETHYL)-1,3-BENZOXAZOLE-5-CARBOXYLIC ACID)

• Product Name: 2-(2,2,2-TRIFLUOROETHYL)-1,3-BENZOXAZOLE-5-CARBOXYLIC ACID
• CAS No: 1500287-53-5
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• MDL: MFCD23556505
• CID: 4602564
• PubChem ID: 81358901
• Update Time: 2025-06-08

2-(2,2,2-TRIFLUOROETHYL)-1,3-BENZOXAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-TRIFLUOROETHYL)-1,3-BENZOXAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD23556505
• Inchi： 1S/C10H6F3NO3/c11-10(12,13)4-8-14-6-3-5(9(15)16)1-2-7(6)17-8/h1-3H,4H2,(H,15,16)
• InChI Key： LEEJDIOLWLQOQP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C=C2N=C1CC(F)(F)F

Additional information on 2-(2,2,2-TRIFLUOROETHYL)-1,3-BENZOXAZOLE-5-CARBOXYLIC ACID

Recent Advances in the Study of 2-(2,2,2-Trifluoroethyl)-1,3-Benzoxazole-5-Carboxylic Acid (CAS: 1500287-53-5)

The compound 2-(2,2,2-trifluoroethyl)-1,3-benzoxazole-5-carboxylic acid (CAS: 1500287-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(2,2,2-trifluoroethyl)-1,3-benzoxazole-5-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making the compound more accessible for further research. The trifluoroethyl group in the molecule is particularly noteworthy, as it enhances metabolic stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against several kinase targets, including those implicated in inflammatory and oncogenic pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-(2,2,2-trifluoroethyl)-1,3-benzoxazole-5-carboxylic acid showed selective inhibition of JAK3 kinase, a key player in autoimmune diseases. These findings suggest potential applications in developing novel therapeutics for conditions such as rheumatoid arthritis and psoriasis.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling techniques. Molecular docking studies revealed that the benzoxazole core interacts favorably with the ATP-binding site of target kinases, while the trifluoroethyl moiety contributes to enhanced binding affinity. These insights are instrumental in guiding the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Beyond its kinase inhibitory properties, 2-(2,2,2-trifluoroethyl)-1,3-benzoxazole-5-carboxylic acid has also been explored for its potential in antimicrobial applications. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibited potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

In conclusion, 2-(2,2,2-trifluoroethyl)-1,3-benzoxazole-5-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research into its structure-activity relationships and optimization of its pharmacokinetic properties will be crucial for translating these findings into clinical applications. The compound's unique combination of synthetic accessibility, biological activity, and structural novelty positions it as a valuable candidate for future drug discovery efforts.